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Compound of Interest

Compound Name: Disperse Yellow 7

Cat. No.: B1209440 Get Quote

Disperse Yellow 7 (DY7), a monoazo dye, has been a staple in the textile industry for coloring

synthetic fibers like polyester, acetate, and nylon due to its vibrant yellow hue and good

sublimation fastness.[1][2] However, growing concerns over its toxicological profile, particularly

its potential as a skin sensitizer and its metabolism into carcinogenic aromatic amines, have

necessitated the search for safer, high-performance alternatives.[3][4] This guide provides an

objective comparison of Disperse Yellow 7 with viable alternatives, supported by experimental

data and detailed protocols for researchers and scientists in textile and materials science.

The Need for Alternatives
Disperse Yellow 7 (C.I. 26090) is categorized as a double azo dye.[2] A critical aspect of its

toxicology is its reductive metabolism, which can yield harmful aromatic amines like p-

phenylenediamine.[3] Furthermore, many disperse dyes, including DY7, are recognized as

potential skin sensitizers, prompting regulations and restrictions in major markets.[3][4][5]

These health and environmental concerns are the primary drivers for the adoption of eco-

friendlier and safer alternatives.

Comparative Analysis: Disperse Yellow 7 vs. Disperse
Yellow 3
A prominent alternative to Disperse Yellow 7 is Disperse Yellow 3 (DY3, C.I. 11855). While

both are azo dyes effective for polyester, their chemical structures and properties lead to

differences in performance.[6]
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Table 1: Chemical and Physical Properties Comparison

Property Disperse Yellow 3 Disperse Yellow 7

C.I. Name Disperse Yellow 3 Disperse Yellow 7

C.I. Number 11855 26090

CAS Number 2832-40-8 6300-37-4

Molecular Formula C₁₅H₁₅N₃O₂ C₁₉H₁₆N₄O

Molecular Weight 269.30 g/mol 316.36 g/mol

Chemical Structure Single azo class Double azo class

Source:[6]

Disperse Yellow 7's larger molecular structure and higher weight, compared to Disperse

Yellow 3, can influence its sublimation fastness and dyeing kinetics.[6]

Table 2: Performance and Fastness Properties on Polyester

Property Test Method Disperse Yellow 3
Disperse Yellow 7
(Baseline on PET)

Wash Fastness

(Color Change)
ISO 105-C06 4-5 4-5

Wash Fastness

(Staining)
ISO 105-C06 4-5 4-5

Light Fastness (Xenon

Arc)
AATCC 16 / ISO 5 5-6

Rubbing Fastness

(Dry)
ISO 105-X12 4-5 4-5

Rubbing Fastness

(Wet)
ISO 105-X12 4 4

Sublimation Fastness ISO 4 4
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Note: Ratings are on a scale of 1 to 5, where 5 represents excellent performance.[6][7]

Based on structural differences, it is inferred that Disperse Yellow 3 may offer faster dyeing

kinetics due to its smaller molecular size, while Disperse Yellow 7 is expected to have superior

sublimation fastness.[6] However, available data shows comparable performance in many key

areas. The choice between them often depends on the specific application requirements and

processing conditions.[6]

Broader Categories of Alternatives
Beyond specific dye-to-dye replacements, the industry is exploring broader categories of

sustainable colorants.

High-Performance & Eco-Friendly Disperse Dyes: Manufacturers are developing new

disperse dyes with improved environmental profiles.[8][9][10] These often feature higher

fixation rates, reducing dye loss in wastewater, and are compliant with standards like OEKO-

TEX and ZDHC.[11] Examples include Disperse Yellow 64, 198, and others marketed as

"eco-friendly".[12]

Natural Dyes: Derived from sources like plants (turmeric, onion skins), minerals, and

animals, these are biodegradable and come from renewable resources.[13][14][15][16]

However, they can have lower color fastness and may require mordants, which can

introduce their own environmental concerns if not chosen carefully.[14][17]

Pigment Dyes: These are insoluble particles applied to the fabric surface with a binder.[13]

This method can significantly reduce water consumption.

Bio-based Dyes: An emerging field focuses on dyes produced through fermentation or other

biotechnological processes, offering a sustainable alternative to petrochemical-based

synthesis.[18]

Experimental Protocols
Detailed and standardized methodologies are crucial for the objective comparison of dye

performance.
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Protocol 1: High-Temperature High-Pressure (HTHP)
Dyeing of Polyester
This method is standard for applying disperse dyes to polyester fibers.

Objective: To achieve uniform and deep coloration of polyester fabric with a given disperse dye.

Materials & Equipment:

100% polyester fabric (scoured and bleached)

Disperse dye (e.g., Disperse Yellow 3 or alternative)

Dispersing agent (lignosulfonate-based)

Levelling agent

Acetic acid

High-temperature, high-pressure (HTHP) laboratory dyeing machine

Spectrophotometer

Procedure:

Dye Bath Preparation: A dye bath is prepared with a liquor-to-goods ratio of 10:1. The

necessary amounts of dispersing agent, levelling agent, and the disperse dye are added.[6]

pH Adjustment: The pH of the bath is adjusted to an acidic range (e.g., 4.5-5.5) using acetic

acid.[6][11]

Dyeing Cycle:

The polyester fabric is introduced into the dye bath at room temperature.

The temperature is raised at a controlled rate (e.g., 1-2°C/minute) to the optimal dyeing

temperature (typically 130°C for polyester).[6][11]
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Dyeing is continued at this temperature for a specified duration (e.g., 30-60 minutes) to

allow for dye diffusion and penetration into the fibers.[11]

Cooling & Rinsing: The dye bath is cooled down, and the fabric is removed and rinsed

thoroughly with water.

Protocol 2: Reduction Clearing
This post-treatment process is critical for removing unfixed dye from the fiber surface, thereby

improving wash fastness.[19]

Objective: To enhance the wash fastness of the dyed fabric.

Materials & Equipment:

Dyed polyester fabric

Sodium hydrosulfite (reducing agent)

Caustic soda (sodium hydroxide)

Beaker or stainless steel vessel

Heating apparatus

Procedure:

Bath Preparation: A fresh bath is prepared with 2 g/L of caustic soda and 2 g/L of sodium

hydrosulfite.[6]

Treatment: The dyed fabric is treated in this bath at 70-80°C for 15-20 minutes.[6][19]

Rinsing & Neutralization: The fabric is rinsed thoroughly with hot water, followed by

neutralization with a dilute acetic acid solution, and finally rinsed with cold water until the

water runs clear.[19]

Drying: The fabric is dried at a temperature not exceeding 120°C.[6]
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Protocol 3: Colorfastness to Washing (ISO 105-C06)
This test evaluates the resistance of the color to washing.

Objective: To measure the color change of the dyed fabric and the degree of staining on

adjacent undyed fabrics during a simulated washing process.

Procedure:

Specimen Preparation: A specimen of the dyed fabric is stitched together with a standard

multifibre adjacent fabric (containing strips of common fibers like cotton, nylon, polyester,

etc.).[6]

Washing: The composite specimen is washed in a solution containing a standard soap at a

specified temperature and time (e.g., 60°C for 30 minutes).[6]

Evaluation: After washing and drying, the color change of the dyed specimen and the

staining on each strip of the multifibre fabric are assessed using a standardized grey scale.

The results are rated from 1 (poor) to 5 (excellent).

Visualizing Workflows and Mechanisms
Diagrams created using Graphviz help illustrate the logical flow of experiments and the physical

mechanism of dyeing.
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Caption: Experimental workflow for comparing textile dye performance.
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Caption: Mechanism of disperse dyeing on hydrophobic polyester fibers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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